In-Depth Technical Guide to BT-Cic: A Key Non-Fullerene Acceptor in Organic Photovoltaics
In-Depth Technical Guide to BT-Cic: A Key Non-Fullerene Acceptor in Organic Photovoltaics
For Researchers, Scientists, and Drug Development Professionals
Introduction
BT-Cic, occasionally referred to as BTCy, is a prominent non-fullerene acceptor (NFA) utilized in the field of organic photovoltaics (OPVs). Its chemical designation is 2,2'-((2Z,2'Z)-((4,4,9,9-tetrakis(4-hexylphenyl)-4,9-dihydro-s-indaceno[1,2-b:5,6-b']dithiophene-2,7-diyl)bis(methanylylidene))bis(5,6-dichloro-3-oxo-2,3-dihydro-1H-indene-2,1-diylidene))dimalononitrile. This molecule has garnered significant attention within the materials science community for its role in achieving high power conversion efficiencies in organic solar cells, particularly those designed to absorb light in the near-infrared (NIR) spectrum. Unlike compounds developed for biological applications, BT-Cic's function is purely optoelectronic; it does not have a pharmacological mechanism of action or associated signaling pathways. This guide provides a comprehensive overview of its chemical structure, synthesis, and application in OPV devices, complete with detailed experimental protocols.
Chemical Structure and Properties
BT-Cic is a complex organic molecule with an Acceptor-Donor-Acceptor (A-D-A) type structure, which is crucial for its electronic properties.
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Molecular Formula: C₁₁₀H₁₁₀Cl₄N₄O₄S₄
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Molecular Weight: 1822.15 g/mol
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CAS Number: 2197167-51-2
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IUPAC Name: 2-[(2Z)-5,6-dichloro-2-[[20-[(Z)-[5,6-dichloro-1-(dicyanomethylidene)-3-oxoinden-2-ylidene]methyl]-2,14-bis(2-ethylhexoxy)-5,5,17,17-tetrakis(4-hexylphenyl)-9,12,21,24-tetrathiaheptacyclo[13.9.0.0³,¹³.0⁴,¹¹.0⁶,¹⁰.0¹⁶,²³.0¹⁸,²²]tetracosa-1(15),2,4(11),6(10),7,13,16(23),18(22),19-nonaen-8-yl]methylidene]-3-oxoinden-1-ylidene]propanedinitrile[1]
The core of the molecule is a fused ring system that acts as the electron donor, while the chlorinated indanone-based terminal units function as strong electron acceptors. This architecture facilitates efficient intramolecular charge transfer upon light absorption.
Quantitative Data Summary
The optoelectronic and photovoltaic properties of BT-Cic have been extensively characterized. The following tables summarize key quantitative data from studies of BT-Cic and devices fabricated using it, often in a blend with the donor polymer PCE10.
| Parameter | Value | Reference |
| Highest Occupied Molecular Orbital (HOMO) | -5.49 (±0.02) eV | [2] |
| Lowest Unoccupied Molecular Orbital (LUMO) | -4.09 (±0.02) eV | [2] |
| Optical Bandgap | 1.33 eV | [2] |
| Maximum Absorption Range | 650 - 1000 nm | [2] |
Table 1: Optoelectronic Properties of BT-Cic.
| Device Blend | Power Conversion Efficiency (PCE) | Open-Circuit Voltage (Voc) | Short-Circuit Current (Jsc) | Fill Factor (FF) | Reference |
| PCE10:BT-Cic | 11.2 (±0.4) % | 0.70 (±0.01) V | 22.5 (±0.6) mA/cm² | 0.71 (±0.02) | Li et al., 2017 |
| Tandem Cell (Back cell) | 15.0 (±0.3) % | 1.59 (±0.01) V | 13.3 (±0.3) mA/cm² | 0.71 (±0.01) | Che et al., 2018 |
Table 2: Photovoltaic Performance of BT-Cic Based Devices.
Experimental Protocols
Synthesis of BT-Cic via Knoevenagel Condensation
The synthesis of BT-Cic is achieved through a Knoevenagel condensation reaction between a core aldehyde precursor (BT-CHO) and an acceptor end-group ((5,6-dichloro-3-oxo-2,3-dihydro-1H-inden-1-ylidene)malononitrile).[2]
Materials:
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BT-CHO (core precursor)
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2-(5,6-dichloro-3-oxo-2,3-dihydro-1H-inden-1-ylidene)malononitrile (end-group precursor)
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Chloroform (B151607) (CHCl₃)
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Silica (B1680970) gel for column chromatography
Procedure:
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Dissolve the BT-CHO precursor (1 equivalent) and the 2-(5,6-dichloro-3-oxo-2,3-dihydro-1H-inden-1-ylidene)malononitrile end-group (2.5 equivalents) in anhydrous chloroform in a reaction flask.
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Add a catalytic amount of pyridine (e.g., 3-4 drops) to the solution.
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Heat the reaction mixture to reflux (approximately 60-65 °C) and stir under a nitrogen atmosphere for 12-24 hours. Monitor the reaction progress using thin-layer chromatography (TLC).
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After the reaction is complete, cool the mixture to room temperature.
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Remove the solvent under reduced pressure using a rotary evaporator.
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Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of hexane (B92381) and dichloromethane) to isolate the final BT-Cic product.
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Characterize the purified product using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.
Fabrication of a PCE10:BT-Cic Organic Solar Cell
This protocol describes the fabrication of a conventional architecture organic solar cell using a PCE10:BT-Cic blend as the active layer.
Materials and Substrates:
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Patterned Indium Tin Oxide (ITO) coated glass substrates
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Zinc Oxide (ZnO) nanoparticle solution (electron transport layer)
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PCE10 (donor polymer)
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BT-Cic (acceptor)
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Chlorobenzene (B131634) (solvent)
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1,8-Diiodooctane (DIO, solvent additive)
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Molybdenum(VI) oxide (MoO₃) (hole transport layer)
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Silver (Ag) (top electrode)
Procedure:
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Substrate Cleaning: Sequentially clean the ITO-coated glass substrates by ultrasonication in detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each. Dry the substrates with a nitrogen gun and then treat with UV-Ozone for 15 minutes.
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Electron Transport Layer (ETL) Deposition: Spin-coat the ZnO nanoparticle solution onto the cleaned ITO substrates at 4000 rpm for 30 seconds. Anneal the substrates at 150 °C for 20 minutes in air.
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Active Layer Preparation: Prepare the photoactive blend solution by dissolving PCE10 and BT-Cic (e.g., in a 1:1.5 weight ratio) in chlorobenzene to a total concentration of ~10-15 mg/mL. Add a small percentage of DIO (e.g., 0.5% by volume) as a solvent additive. Stir the solution overnight in a nitrogen-filled glovebox.
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Active Layer Deposition: Transfer the substrates into the glovebox. Spin-coat the PCE10:BT-Cic blend solution onto the ZnO layer at a specified speed (e.g., 1500-2500 rpm) for 60 seconds.
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Hole Transport Layer (HTL) Deposition: Transfer the substrates to a vacuum thermal evaporator. Deposit a thin layer (e.g., 10 nm) of MoO₃ by thermal evaporation at a rate of ~0.1-0.2 Å/s under high vacuum (<10⁻⁶ Torr).
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Top Electrode Deposition: Without breaking vacuum, deposit the silver (Ag) top electrode (e.g., 100 nm) through a shadow mask to define the device area.
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Device Encapsulation and Characterization: Encapsulate the completed device to prevent degradation from air and moisture. Characterize the device's photovoltaic performance using a solar simulator under standard AM 1.5G illumination.
Mandatory Visualizations
Caption: Workflow for the fabrication and characterization of a BT-Cic based organic solar cell.
